13-Ethyl-8-(2-methylphenyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione

• IUPAC Name: 13-ethyl-8-(2-methylphenyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione
• InChI: InChI=1S/C18H17N3O4/c1-3-21-15-14(16(22)20-18(21)24)12(10-7-5-4-6-9(10)2)13-11(19-15)8-25-17(13)23/h4-7,12,19H,3,8H2,1-2H3,(H,20,22,24)
• InChI Key: PVVYUQFAILNKQF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(C3=C(N2)COC3=O)C4=CC=CC=C4C)C(=O)NC1=O
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol
• CAS No.: 874622-87-4

Description

13-Ethyl-8-(2-methylphenyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione is a useful research compound. Its molecular formula is C18H17N3O4 and its molecular weight is 339.351. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Complex molecular structures, similar to the one , often involve intricate synthesis processes and detailed structural characterization. For example, the study of degenerate Cope rearrangement and crystallographic analysis in compounds with complex cyclo structures provides insights into the synthesis pathways and structural determination of similar compounds. These methodologies are crucial for understanding the molecular geometry, electronic configuration, and potential reactivity of such molecules (Grimme & Krauthäuser, 1997).

Chemical Reactivity and Mechanisms

Understanding the chemical reactivity and mechanisms of action of complex molecules is fundamental to their application in scientific research. Studies on the electrochemical oxidation of cyclic alkyl disulfide derivatives and the cycloaddition reactions involving complex molecular structures shed light on the reactivity patterns, electron transfer processes, and potential for forming novel compounds through such reactions. These insights are crucial for the development of new synthetic routes and the exploration of chemical reactivity (Grogger et al., 2004).

Potential Applications in Material Science

The structural and reactive properties of complex molecules can lead to potential applications in material science. For instance, the synthesis and characterization of new macrocycles and their transition metal complexes open avenues for creating materials with specific electronic, magnetic, and optical properties. Such materials could find applications in catalysis, molecular electronics, and the development of functional materials for various technological applications (Nishat et al., 2003).